Cas no 2679837-94-4 (rac-benzyl (3R,4S)-3,4-dihydroxy-1-azaspiro4.4nonane-1-carboxylate)

• Product Name: rac-benzyl (3R,4S)-3,4-dihydroxy-1-azaspiro4.4nonane-1-carboxylate
• CAS No: 2679837-94-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5631269
• PubChem ID: 165931217
• Update Time: 2025-05-23

rac-benzyl (3R,4S)-3,4-dihydroxy-1-azaspiro4.4nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28288446
• rac-benzyl (3R,4S)-3,4-dihydroxy-1-azaspiro[4.4]nonane-1-carboxylate
• 2679837-94-4
• rac-benzyl (3R,4S)-3,4-dihydroxy-1-azaspiro4.4nonane-1-carboxylate

• Inchi： 1S/C16H21NO4/c18-13-10-17(16(14(13)19)8-4-5-9-16)15(20)21-11-12-6-2-1-3-7-12/h1-3,6-7,13-14,18-19H,4-5,8-11H2/t13-,14-/m1/s1
• InChI Key： GTSQGGCKNISVFJ-ZIAGYGMSSA-N
• SMILES： O[C@@H]1[C@@H](CN(C(=O)OCC2C=CC=CC=2)C21CCCC2)O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70Ų

Additional information on rac-benzyl (3R,4S)-3,4-dihydroxy-1-azaspiro4.4nonane-1-carboxylate

Rac-Benzyl (3R,4S)-3,4-Dihydroxy-1-Azaspiro[4.4]Nonane-1-Carboxylate: A Comprehensive Overview

The compound rac-benzyl (3R,4S)-3,4-dihydroxy-1-azaspiro[4.4]nonane-1-carboxylate, identified by the CAS registry number 2679837-94-4, is a highly specialized chemical entity with significant potential in various scientific and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro[4.4]nonane framework is a key structural feature of this molecule, contributing to its unique properties and reactivity.

The stereochemistry of the compound is defined by the configuration at the 3R and 4S positions of the spiro ring system. This stereochemical arrangement plays a crucial role in determining the compound's biological activity and its interactions with other molecules. The presence of hydroxyl groups at positions 3 and 4 introduces hydrophilic properties, which can influence solubility and bioavailability. Additionally, the benzyl group attached to the carboxylate moiety adds a lipophilic character to the molecule, potentially enhancing its ability to cross biological membranes.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to combine diverse functional groups within a single molecular framework. The rac-benzyl (3R,4S)-3,4-dihydroxy-1-azaspiro[4.4]nonane-1-carboxylate is no exception, as it has shown promise in various pharmacological assays. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spiro[4.4]nonane skeleton. This is followed by the introduction of hydroxyl groups at specific positions and subsequent functionalization to attach the benzyl group. The stereochemistry is carefully controlled during these steps to ensure the desired configuration at positions 3R and 4S. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of applications, this compound has garnered attention in both academic research and industrial settings. Its unique structure makes it a valuable tool for studying molecular recognition and binding interactions. Furthermore, its potential as a lead compound in drug discovery programs cannot be overlooked. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets, providing insights into its mechanism of action.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties. For example, molecular dynamics simulations have revealed that the spiro ring system undergoes conformational changes that may influence its binding affinity to target proteins. These findings underscore the importance of considering dynamic structural aspects when evaluating bioactive compounds.

In conclusion, rac-benzyl (3R,4S)-3,4-dihydroxy-1-azaspiro[4.4]nonane-1-carboxylate represents a fascinating example of how complex molecular architectures can be harnessed for scientific and therapeutic purposes. With ongoing research uncovering new insights into its properties and applications, this compound continues to be a subject of interest for chemists and pharmacologists alike.